Cas no 1890354-43-4 (1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• CAS No: 1890354-43-4
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 5824920
• PubChem ID: 115073582
• Update Time: 2025-10-28

1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• EN300-1944553
• 1890354-43-4
• 1-{2-[3-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-ol

• Inchi： 1S/C12H13F3O/c13-12(14,15)10-3-1-2-9(8-10)4-5-11(16)6-7-11/h1-3,8,16H,4-7H2
• InChI Key： AZWYHOQUDQKYSN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC1(CC1)O)(F)F

Computed Properties

• Exact Mass: 230.09184952g/mol
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol

Comprehensive Overview of 1-{2-3-(Trifluoromethyl)phenylethyl}cyclopropan-1-ol (CAS No. 1890354-43-4)

The compound 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol (CAS No. 1890354-43-4) is a specialized organic molecule featuring a unique combination of a cyclopropanol core and a trifluoromethylphenyl substituent. This structure makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in drug design.

In recent years, the demand for fluorinated compounds like 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol has surged due to their applications in medicinal chemistry. Researchers are increasingly exploring their potential as enzyme inhibitors or receptor modulators, addressing challenges such as drug resistance and selectivity. The compound's cyclopropane ring also contributes to its conformational rigidity, a desirable trait for targeting specific biological pathways.

From an industrial perspective, CAS No. 1890354-43-4 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing synthetic routes to minimize waste and energy consumption. Questions like "How to synthesize 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol efficiently?" or "What are the latest catalytic methods for fluorinated compounds?" reflect the evolving priorities in chemical manufacturing.

The compound's nomenclature, 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol, may seem complex, but it systematically describes its molecular architecture. Breaking it down, the "trifluoromethylphenyl" segment indicates a benzene ring with a -CF3 group, while the "cyclopropan-1-ol" portion highlights a three-membered carbon ring with a hydroxyl group. Such detailed naming conventions are essential for precise communication in scientific literature and patent filings.

In the realm of AI-driven drug discovery, molecules like 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol are frequently analyzed using computational models. Researchers leverage machine learning to predict their physicochemical properties, toxicity profiles, and binding affinities. This aligns with trending searches such as "How does AI accelerate fluorinated compound development?" or "Computational tools for cyclopropane derivatives," underscoring the intersection of chemistry and technology.

Another area of interest is the compound's potential role in material science. Fluorinated organic molecules often exhibit unique electronic properties, making them candidates for organic semiconductors or liquid crystals. While CAS No. 1890354-43-4 is primarily studied for biological applications, its structural features could inspire innovations in optoelectronics or coatings.

To summarize, 1-{2-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol represents a versatile scaffold with broad relevance across chemistry and life sciences. Its synthetic accessibility, bioactivity potential, and alignment with sustainability goals position it as a compelling subject for ongoing research. As scientific inquiries evolve, this compound will likely remain at the forefront of discussions on fluorination strategies and molecular design.